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Compound of Interest

Compound Name: Calcium lactate gluconate

Cat. No.: B105414 Get Quote

Technical Support Center: Calcium Lactate
Gluconate Solubility
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to address challenges related to the solubility of calcium lactate gluconate (CLG) in

aqueous solutions.

Troubleshooting Guide
Low solubility of calcium lactate gluconate can often be attributed to several factors. This

guide provides solutions to common issues encountered during experimentation.
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Issue Encountered Potential Cause Recommended Solution

Incomplete dissolution at room

temperature.

The concentration of calcium

lactate gluconate may have

exceeded its saturation

solubility at the current

temperature.

Increase the temperature of

the solution. Calcium lactate

gluconate, like many salts,

exhibits increased solubility at

higher temperatures. For

instance, the solubility of

calcium lactate increases

significantly as the temperature

rises.[1] Gently warming the

solution while stirring can

facilitate complete dissolution.

Precipitation occurs when the

solution is cooled.

The solution was saturated or

supersaturated at a higher

temperature and became

supersaturated upon cooling,

leading to crystallization.

Re-heat the solution to

redissolve the precipitate and

consider either maintaining a

higher temperature or diluting

the solution to a concentration

that remains stable at the

desired storage temperature.

Cloudiness or precipitation in

neutral or alkaline solutions.

Reduced solubility at higher

pH. The solubility of calcium

salts like calcium gluconate

and calcium lactate is

generally higher in acidic

conditions.[2]

Adjust the pH of the solution to

a mildly acidic range (e.g., pH

4-6) using a suitable acidulant

like citric acid or lactic acid.

This can significantly enhance

the solubility.

Salt precipitation in the

presence of other electrolytes.

Common ion effect or

interaction with other ions in

the solution leading to the

formation of less soluble salts.

If possible, minimize the

concentration of other

electrolytes. Alternatively, the

addition of a chelating agent or

a co-solvent that forms soluble

complexes with calcium can

mitigate this issue.
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Slower than expected

dissolution rate.

Insufficient agitation or large

particle size of the calcium

lactate gluconate powder.

Increase the stirring speed or

use a magnetic stirrer to

enhance agitation. If particle

size is a factor, consider using

a finer powder form of calcium

lactate gluconate.

Frequently Asked Questions (FAQs)
Q1: What is the expected solubility of calcium lactate gluconate in water?

A1: Calcium lactate gluconate is known for its high solubility in water. Published data

indicates a solubility of approximately 400 g/L at 25°C.[3] However, this value can be influenced

by the specific grade and manufacturing process of the material.

Q2: How does temperature affect the solubility of calcium lactate gluconate?

A2: The solubility of calcium lactate gluconate in water is directly proportional to the

temperature. Increasing the temperature of the aqueous solution will increase the amount of

calcium lactate gluconate that can be dissolved. While specific data for the mixed salt is not

readily available, the trend for its components, calcium lactate and calcium gluconate, shows a

significant increase in solubility with rising temperature.[1]

Illustrative Data: Effect of Temperature on Solubility (Note: The following data is illustrative and

based on general trends for similar calcium salts, as specific experimental data for calcium
lactate gluconate was not available in the reviewed literature.)

Temperature (°C) Illustrative Solubility ( g/100 mL)

20 ~35

40 ~50

60 ~70

80 ~95
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Q3: What is the impact of pH on the solubility of calcium lactate gluconate?

A3: The solubility of calcium lactate gluconate is pH-dependent. It is generally more soluble

in acidic to neutral conditions.[2] In alkaline solutions, the solubility may decrease, potentially

leading to precipitation. For optimal solubility, maintaining a pH below 7 is recommended.

Illustrative Data: Effect of pH on Solubility at 25°C (Note: The following data is illustrative and

based on general trends for similar calcium salts, as specific experimental data for calcium
lactate gluconate was not available in the reviewed literature.)

pH Illustrative Solubility ( g/100 mL)

4.0 ~45

5.0 ~42

6.0 ~40

7.0 ~38

8.0 ~30

Q4: Can co-solvents be used to improve the solubility of calcium lactate gluconate?

A4: Yes, certain co-solvents and additives can enhance the solubility of calcium lactate
gluconate. Notably, the presence of sodium gluconate can increase the solubility of calcium

lactate, a component of calcium lactate gluconate, by forming soluble complexes.[4][5] This

principle of complexation can be a valuable strategy for increasing the overall solubility of the

mixed salt. Studies on calcium L-lactate have shown a 45% increase in solubility in the

presence of 0.50 M sodium D-gluconate.[1][4][6]

Experimental Protocols
Protocol 1: Determination of Calcium Lactate Gluconate
Solubility by Complexometric Titration
This protocol outlines a method to determine the concentration of a saturated solution of

calcium lactate gluconate, and thus its solubility.
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Materials:

Calcium Lactate Gluconate

Deionized Water

0.05 M Disodium Ethylenediaminetetraacetate (EDTA) solution (standardized)

8 M Potassium Hydroxide (KOH) solution

NN indicator (Calconcarboxylic acid)

Magnetic stirrer and stir bar

Buret, pipettes, and volumetric flasks

Thermostatic water bath

0.45 µm syringe filter

Procedure:

Preparation of Saturated Solution:

Add an excess amount of calcium lactate gluconate to a known volume of deionized

water in a beaker.

Place the beaker in a thermostatic water bath set to the desired temperature (e.g., 25°C).

Stir the solution vigorously using a magnetic stirrer for a sufficient time (e.g., 24 hours) to

ensure equilibrium is reached.

After equilibration, allow the undissolved solid to settle.

Sample Preparation:

Carefully withdraw a known volume (e.g., 10 mL) of the supernatant using a pipette,

ensuring no solid particles are transferred.
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Filter the aliquot through a 0.45 µm syringe filter into a volumetric flask.

Dilute the filtered sample to a suitable concentration for titration with deionized water.

Titration:

Transfer a precise volume of the diluted sample to an Erlenmeyer flask.

Add 100 mL of deionized water.

Add 2 mL of 8 M KOH solution and a small amount of NN indicator. The solution should

turn red-purple.

Titrate immediately with the standardized 0.05 M EDTA solution until the color changes

from red-purple to blue.

Record the volume of EDTA used.

Calculation:

Calculate the concentration of calcium in the sample using the stoichiometry of the EDTA-

calcium reaction (1:1 molar ratio).

From the calcium concentration, determine the concentration of calcium lactate
gluconate in the saturated solution, and express the solubility in g/100 mL or other

desired units.
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Saturated Solution Preparation

Sample Preparation

Titration

Calculation

Add excess CLG to water

Equilibrate at constant temperature with stirring

Allow undissolved solid to settle

Withdraw supernatant

Filter through 0.45 µm filter

Dilute to known volume

Take a precise volume of diluted sample

Add KOH and indicator

Titrate with standardized EDTA

Record volume at endpoint (color change)

Calculate Ca2+ concentration

Determine CLG solubility

Click to download full resolution via product page

Fig 1. Experimental workflow for solubility determination via titration.
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Visualizing Solubility Enhancement
The solubility of calcium lactate gluconate can be enhanced through the addition of a

complexing agent, such as sodium gluconate. This is due to the formation of soluble complexes

with the calcium ions, which shifts the dissolution equilibrium towards further dissolution of the

solid.

Solid Phase

Aqueous Solution

Calcium Lactate Gluconate (solid)

Ca2+ (aq) + Lactate- (aq) + Gluconate- (aq)

Dissolution Precipitation

Soluble Calcium-Gluconate Complex

Complexation

Added Complexing Agent (e.g., Sodium Gluconate)

Click to download full resolution via product page

Fig 2. Principle of solubility enhancement by complexation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. researchgate.net [researchgate.net]

3. Calcium lactate gluconate - Wikipedia [en.wikipedia.org]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b105414?utm_src=pdf-body
https://www.benchchem.com/product/b105414?utm_src=pdf-body-img
https://www.benchchem.com/product/b105414?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/249075007_Solubility_of_calcium_lactate_in_aqueous_solution
https://www.researchgate.net/figure/Calcium-solubility-across-pH-region-of-calcium-gluconate-and-calcium-lactate_fig2_336983876
https://en.wikipedia.org/wiki/Calcium_lactate_gluconate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Aqueous solubility of calcium L-lactate, calcium D-gluconate, and calcium D-lactobionate:
importance of complex formation for solubility increase by hydroxycarboxylate mixtures -
PubMed [pubmed.ncbi.nlm.nih.gov]

5. Effect of sodium gluconate on the solubility of calcium lactate - PubMed
[pubmed.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

To cite this document: BenchChem. [How to improve the solubility of calcium lactate
gluconate in aqueous solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105414#how-to-improve-the-solubility-of-calcium-
lactate-gluconate-in-aqueous-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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